Cas no 1361807-96-6 (3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361807-96-6
• MF: C₁₃H₉Cl₂N₃
• MW: 278.136660337448
• CID: 4912717
• Update Time: 2025-06-08

3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H9Cl2N3/c14-9-1-2-10(11(15)7-9)13-12(17)8(3-5-16)4-6-18-13/h1-2,4,6-7H,3,17H2
• InChI Key： LQSZYOFRCUHTGL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=C(CC#N)C=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2.7
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile

Introduction to 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361807-96-6)

3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1361807-96-6, belongs to a class of heterocyclic aromatic amines with a pyridine core. The presence of amino and acetonitrile functional groups, coupled with the dichlorophenyl substituent, makes it a structurally intriguing molecule with potential applications in drug discovery and synthesis.

The molecular structure of 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile consists of a pyridine ring substituted at the 2-position with a 2,4-dichlorophenyl group and at the 4-position with an acetonitrile moiety. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The dichlorophenyl group enhances lipophilicity, while the amino group provides a site for further chemical modification, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the pyridine scaffold exhibit diverse therapeutic effects, including antimicrobial, anti-inflammatory, and anticancer properties. Specifically, 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile has been investigated for its potential role in modulating enzymatic pathways and receptor interactions relevant to human diseases.

One of the most compelling aspects of 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile is its utility as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel analogs with enhanced binding affinity and selectivity. For instance, modifications at the amino group have been explored to optimize solubility and metabolic stability, while alterations at the acetonitrile position have aimed to improve bioavailability.

The dichlorophenyl substituent plays a crucial role in determining the pharmacokinetic profile of 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile. Chlorinated aromatic rings are known to enhance binding interactions due to their ability to engage in hydrophobic and π-stacking interactions with biological targets. This feature has made it a valuable component in designing molecules that can effectively penetrate biological membranes and reach their intended sites of action.

Recent advancements in computational chemistry have further accelerated the exploration of 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile's potential. Molecular docking studies have been employed to predict its binding modes with various protein targets, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts by allowing researchers to screen large libraries of derivatives rapidly and identify promising candidates for further optimization.

The synthesis of 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include chlorination of a phenyl ring followed by nucleophilic substitution at the pyridine ring to introduce the amino group. The final step involves conversion of an ester or nitrile precursor into the desired acetonitrile moiety. These synthetic routes underscore the importance of well-designed reaction sequences in achieving high yields and purity.

The versatility of 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile extends beyond its use as an intermediate; it also serves as a scaffold for exploring structure-activity relationships (SAR). By systematically varying substituents on different parts of the molecule, researchers can gain a deeper understanding of how structural changes influence biological activity. This iterative process is essential for developing lead compounds that exhibit optimal efficacy and minimal side effects.

In conclusion,3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361807-96-6) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications. Its role as a synthetic intermediate and pharmacological probe underscores its significance in advancing drug discovery efforts. As research continues to uncover new therapeutic possibilities,3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile is poised to remain at the forefront of medicinal chemistry innovation.